Cas no 1214937-40-2 (3-(2-bromo-1,3-thiazol-4-yl)propanal)

3-(2-bromo-1,3-thiazol-4-yl)propanal structure
1214937-40-2 structure
Product Name:3-(2-bromo-1,3-thiazol-4-yl)propanal
CAS No:1214937-40-2
MF:C6H6BrNOS
MW:220.086939334869
CID:6225840
PubChem ID:57834170
Update Time:2025-09-20

3-(2-bromo-1,3-thiazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromo-1,3-thiazol-4-yl)propanal
    • EN300-1896614
    • 1214937-40-2
    • SCHEMBL13680915
    • Inchi： 1S/C6H6BrNOS/c7-6-8-5(4-10-6)2-1-3-9/h3-4H,1-2H2
    • InChI Key： NNOZJIYCGSUZIG-UHFFFAOYSA-N
    • SMILES： BrC1=NC(=CS1)CCC=O

Computed Properties

  • Exact Mass: 218.93535g/mol
  • Monoisotopic Mass: 218.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.2Ų

3-(2-bromo-1,3-thiazol-4-yl)propanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1896614-0.05g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
0.05g
 $1080.0 2023-09-18
Enamine
EN300-1896614-0.1g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
0.1g
 $1131.0 2023-09-18
Enamine
EN300-1896614-0.25g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
0.25g
 $1183.0 2023-09-18
Enamine
EN300-1896614-0.5g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
0.5g
 $1234.0 2023-09-18
Enamine
EN300-1896614-1.0g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
1g
 $1286.0 2023-06-01
Enamine
EN300-1896614-2.5g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
2.5g
 $2520.0 2023-09-18
Enamine
EN300-1896614-5.0g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
5g
 $3728.0 2023-06-01
Enamine
EN300-1896614-10.0g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
10g
 $5528.0 2023-06-01
Enamine
EN300-1896614-1g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
1g
 $1286.0 2023-09-18
Enamine
EN300-1896614-5g
3-(2-bromo-1,3-thiazol-4-yl)propanal
 1214937-40-2
5g
 $3728.0 2023-09-18

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